Cas no 10341-66-9 (Propanal, 2,2-dimethyl-, oxime, (1E)-)

Propanal, 2,2-dimethyl-, oxime, (1E)-, is a specialized organic compound characterized by its oxime functional group attached to a branched aldehyde structure. The (1E)-configuration indicates the stereochemistry of the oxime double bond, which can influence reactivity and stability. This compound is primarily used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its sterically hindered structure may enhance selectivity in certain reactions. The oxime group also serves as a versatile precursor for further functionalization, including the generation of nitriles or amines under appropriate conditions. Proper handling and storage are recommended due to potential sensitivity to heat and moisture.

Propanal, 2,2-dimethyl-, oxime, (1E)- structure

10341-66-9 structure

Product Name:Propanal, 2,2-dimethyl-, oxime, (1E)-

CAS No:10341-66-9

MF:C₅H₁₁NO

MW:101.146941423416

CID:1137219

PubChem ID:9576954

Update Time:2025-05-20

Propanal, 2,2-dimethyl-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

- Propanal, 2,2-dimethyl-, oxime, (1E)-
- Pivalaldehyde, oxime
- (NE)-N-(2,2-dimethylpropylidene)hydroxylamine
- OEFVJAZWSLPDEP-GQCTYLIASA-N
- 637-91-2
- 10341-66-9
- AS-45338
- Pivalaldehyde oxime
- CS-0368307
- trimethylacetaldoxime
- MFCD00160762
- Propanal, 2,2-dimethyl-, oxime
- (1E)-2,2-Dimethylpropanal oxime
- SCHEMBL4851111
- 2,2-Dimethylpropanal oxime
- N-(2,2-Dimethylpropylidene)hydroxylamine
- EN300-7190675
- SCHEMBL1269042
- MDL： MFCD00160762
- Inchi： 1S/C5H11NO/c1-5(2,3)4-6-7/h4,7H,1-3H3/b6-4+
- InChI Key： OEFVJAZWSLPDEP-GQCTYLIASA-N
- SMILES： O/N=C/C(C)(C)C

Computed Properties

Exact Mass: 101.08413
Monoisotopic Mass: 101.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 70.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 32.6Å²

Experimental Properties

PSA: 32.59

Propanal, 2,2-dimethyl-, oxime, (1E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1237305-250mg	(NE)-N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	250mg	$540	2024-06-06
eNovation Chemicals LLC	Y1237305-1g	(NE)-N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	1g	$1010	2024-06-06
Enamine	EN300-7190675-0.1g	N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	0.1g	$54.0	2023-06-01
Enamine	EN300-7190675-0.25g	N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	0.25g	$77.0	2023-06-01
Enamine	EN300-7190675-0.5g	N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	0.5g	$140.0	2023-06-01
Enamine	EN300-7190675-1.0g	N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	1g	$212.0	2023-06-01
Enamine	EN300-7190675-2.5g	N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	2.5g	$418.0	2023-06-01
Enamine	EN300-7190675-5.0g	N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	5g	$618.0	2023-06-01
Enamine	EN300-7190675-10.0g	N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	10g	$917.0	2023-06-01
eNovation Chemicals LLC	Y1237305-250mg	(NE)-N-(2,2-dimethylpropylidene)hydroxylamine	10341-66-9	95%	250mg	$645	2025-02-19